4-{[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 4-[[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C21H21N3O3/c1-21(2,3)15-10-8-14(9-11-15)20-22-18(27-23-20)12-24-16-6-4-5-7-17(16)26-13-19(24)25/h4-11H,12-13H2,1-3H3
• InChI Key: XUJCVMVMSGAJPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)COC4=CC=CC=C43
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzoxazinone, an oxadiazole, and a tert-butylphenyl group.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of multiple ring systems.

Chemical Reactions Analysis

The compound, due to its functional groups, might undergo a variety of chemical reactions. For example, the tert-butylphenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the tert-butylphenyl group could make the compound relatively nonpolar and hydrophobic.

Scientific Research Applications

Antioxidant and Biological Activity

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Phosphorylated Derivatives of Sterically Hindered Phenols

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Organic Light-Emitting Diodes (OLEDs)

• Researchers have investigated its potential as an OLED material, particularly for electroluminescent devices. .

Antimicrobial Activity

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Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially be used in a variety of applications, depending on its physical and chemical properties.

Future Directions

The potential applications of this compound would depend on its properties and how it interacts with other substances. It could potentially be used in the development of new materials or as a building block in the synthesis of more complex molecules.